Cas no 105855-05-8 (3-Methylfuran-d3)

• Product Name: 3-Methylfuran-d3
• CAS No: 105855-05-8
• MF: C₅H₆O
• MW: 85.1190266609192
• CID: 893738
• PubChem ID: 45039817
• Update Time: 2025-09-28

3-Methylfuran-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Methylfuran-methyl-d3
• 3-(trideuteriomethyl)furan
• 3-Methylfuran-d3
• 3-METHYLFURAN-D3,CLEAR COLOURLESS LIQUID
• NSC 346905
• 3-(Methyl-d3)furan
• HY-W200993S
• AKOS030255846
• J-001492
• Furan, 3-(methyl-d3)- ; 3-Methylfuran D3 (Methyl D3)
• 3-Methylfuran D3 (methyl D3) 100 microg/mL in Methanol
• DTXSID00662102
• 105855-05-8
• 3-(~2~H_3_)Methylfuran
• 3-Methylfuran-d3 (1.0 mg/mL in Methanol)
• CS-0643397

• Inchi： 1S/C5H6O/c1-5-2-3-6-4-5/h2-4H,1H3/i1D3
• InChI Key： KJRRQXYWFQKJIP-FIBGUPNXSA-N
• SMILES： O1C=CC(=C1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 85.06070
• Monoisotopic Mass: 85.060695048g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Boiling Point: 62°C
• PSA: 13.14000
• LogP: 1.58800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-Methylfuran-d3

Introduction to Compound CAS No. 105855-05-8: 3-Methylfuran-d3

Compound CAS No. 105855-05-8, also known as 3-Methylfuran-d3, is a specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of furan, a heterocyclic aromatic compound, with a methyl group attached at the third position and three deuterium atoms incorporated into its structure. The presence of deuterium atoms makes it particularly useful in various applications, including nuclear magnetic resonance (NMR) spectroscopy and as a stable isotope-labeled compound for research purposes.

The synthesis of 3-Methylfuran-d3 involves advanced chemical methodologies, often leveraging catalytic processes and precise control over isotopic substitution. Recent studies have highlighted the importance of such compounds in understanding the electronic properties of aromatic systems and their reactivity under various conditions. For instance, researchers have employed 3-Methylfuran-d3 in mechanistic studies to elucidate the role of isotopic substitution on reaction kinetics and thermodynamics.

In terms of applications, Compound CAS No. 105855-05-8 has found utility in the development of novel materials, particularly in the realm of organic electronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in this area have demonstrated how the incorporation of deuterium can enhance the stability and efficiency of such materials, paving the way for next-generation electronic devices.

Beyond its material science applications, 3-Methylfuran-d3 has also been explored in medicinal chemistry. The compound serves as a valuable tool in drug discovery, where isotopic labeling is used to track molecular interactions and pathways within biological systems. By utilizing deuterium-labeled compounds like Compound CAS No. 105855-05-8, researchers can gain deeper insights into pharmacokinetics and drug metabolism, ultimately aiding in the development of more effective therapeutic agents.

The environmental impact of compounds like 3-Methylfuran-d3 is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes crucial. Recent studies have focused on assessing the environmental fate of isotopically labeled compounds, ensuring that their use aligns with eco-friendly practices.

In conclusion, Compound CAS No. 105855-05-8: 3-Methylfuran-d3 represents a versatile tool with applications spanning multiple disciplines. Its unique properties derived from isotopic substitution make it invaluable for both fundamental research and applied technologies. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing to breakthroughs in materials science, medicine, and beyond.